Cas no 2137630-40-9 (1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(propyl)amine)

• Product Name: 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(propyl)amine
• CAS No: 2137630-40-9
• MF: C₁₂H₂₁N₃O₂S
• MW: 271.379041433334
• CID: 5753077
• PubChem ID: 165473110
• Update Time: 2025-05-23

1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2137630-40-9
• [1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl](propyl)amine
• EN300-1115920
• 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(propyl)amine

• Inchi： 1S/C12H21N3O2S/c1-3-6-13-12(10-4-5-10)9-15-8-11(7-14-15)18(2,16)17/h7-8,10,12-13H,3-6,9H2,1-2H3
• InChI Key： VYONBNDKAXGTFP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(C1CC1)NCCC)(=O)=O

Computed Properties

• Exact Mass: 271.13544809g/mol
• Monoisotopic Mass: 271.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(propyl)amine

Compound CAS No. 2137630-40-9: 1-Cyclopropyl-2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)Ethyl(Propyl)Amine

The compound with CAS number 2137630-40-9, named 1-cyclopropyl-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl(propyl)amine, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group, a pyrazole ring, and an amine functionality. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications and reactions.

The molecular structure of this compound is particularly interesting due to the presence of the cyclopropyl group, which is known for its strain-induced reactivity. This feature can be exploited in organic synthesis to design molecules with specific reactivity profiles. Additionally, the pyrazole ring is a heterocyclic structure that is widely used in medicinal chemistry due to its ability to act as a hydrogen bond donor or acceptor, thereby enhancing bioavailability and binding affinity to target proteins.

Recent studies have highlighted the potential of this compound as a building block for drug discovery. Researchers have explored its role in the development of novel bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, the methanesulfonyl group attached to the pyrazole ring has been shown to enhance the stability and pharmacokinetic properties of the molecule, making it a promising candidate for further preclinical studies.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and coupling chemistry. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects in biological systems.

The application of this compound extends beyond drug discovery. Its unique combination of functional groups makes it an ideal candidate for use in polymer chemistry and materials science. For example, derivatives of this compound have been investigated as potential monomers for synthesizing advanced polymers with tailored mechanical and electronic properties. These polymers could find applications in electronics, sensors, and advanced materials.

From an environmental perspective, researchers have also explored the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis, have been employed to enhance the sustainability profile of this molecule. These efforts align with global initiatives aimed at reducing the environmental impact of chemical manufacturing processes.

In conclusion, the compound with CAS number 2137630-40-9 represents a versatile platform for chemical innovation across multiple disciplines. Its unique structure and functional groups provide ample opportunities for further research and development in areas ranging from drug discovery to materials science. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.